Cas no 1343-98-2 (Silicic acid)

• Product Name: Silicic acid
• CAS No: 1343-98-2
• MF: H₂O₃Si
• MW: 78.0995812416077
• MDL: MFCD00011232
• CID: 41302
• PubChem ID: 329753552
• Update Time: 2025-05-20

Silicic acid Chemical and Physical Properties

Names and Identifiers

• Silicic acid
• Silicicacid mesh for chromatography
• metasilicic acid
• Caswell No. 734
• Cubosic
• EINECS 215-683-2
• EPA Pesticide Chemical Code 072602
• G 952
• H-Ilerit
• Hydrosilisic acid
• K 320DS
• K 60
• K 60 (silicate)
• Mikronisil
• Neoxyl ET
• Polyorthosilicic acid
• Polysilicic acid
• Silica acid
• Silica gel
• Silicic acid hydrate
• Silicon hydroxide
• Silton TF 06
• Sipernat 17
• Sipernat 50
• Sipernat 50S
• Sipernat D 10
• Sipernat S
• Sizol 030
• Zeosil 45
• Silicic acid (polyortho)
• pentahydroxydisiloxanyl trihydrogen orthosilicate (non-preferred name)
• oxosilanediol hydrate (1:1)
• SILICIC ACID 100-300 MESH
• Hydrated silica
• Silicic acid H2SiO3
• Vulcasil S
• White Carbon Black Silica Hydrated
• g952
• k320ds
• neoxylet
• sizol030
• zeosil45
• sipernats
• siltontf06
• PRECIPITATED SILICA
• Precipiated silica, Hydrated silica
• Silica Gel, Indicating, 6-16 mesh, Grade 42
• Silica Gel, Amino-3, Modified, Ultrapure
• Silica Gel, Davisil Grade 634, 100-200 Mesh, 60
• Silica Gel, Davisil Grade 635, 60-100 Mesh, 60

• MDL： MFCD00011232
• Inchi： 1S/H2O3Si/c1-4(2)3/h1-2H
• InChI Key： IJKVHSBPTUYDLN-UHFFFAOYSA-N
• SMILES： [Si](O)(O)=O

Computed Properties

• Exact Mass: 77.97730
• Monoisotopic Mass: 77.97732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Hydrogen Bond Acceptor Count: 3
• Isotope Atom Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.9

Experimental Properties

• Color/Form: Colorless to white solid
• Density: 0.9860
• Melting Point: N/A℃
• Boiling Point: Not available
• Flash Point: Not available
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable.
• PSA: 57.53000
• LogP: -1.61360
• Merck: 13,8564
• Solubility: Soluble in hydrofluoric acid and caustic potassium (sodium). Insoluble in water and alcohol.
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: Not available

Silicic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S22-S26-S36-S24/25
• RTECS：VV8853000
• Hazardous Material Identification：
• Risk Phrases：R36/37
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals Miscellaneous metallic oxoanionic compounds Miscellaneous silicates
• Catalysts and Inorganic Chemicals Inorganic Compounds Acid

Additional information on Silicic acid

Silicic Acid (CAS No. 1343-98-2): A Comprehensive Overview

Silicic acid, also known as CAS No. 1343-98-2, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound, with the chemical formula H₄SiO₄, is a weak acid that plays a crucial role in natural processes and has diverse applications in technology and medicine. In this article, we will delve into the properties, uses, and recent advancements related to Silicic Acid and its significance in modern research.

One of the most notable aspects of Silicic Acid is its natural occurrence. It is commonly found in mineral waters and is a key component in the formation of silica gel, which has numerous industrial applications. Recent studies have highlighted the potential of Silicic Acid in environmental science, particularly in water treatment processes. Researchers have demonstrated that it can effectively remove heavy metals from contaminated water, making it a promising solution for addressing global water pollution challenges.

In the field of materials science, Silicic Acid has been utilized as a precursor for the synthesis of advanced materials such as silica nanoparticles. These nanoparticles have applications in drug delivery systems, catalysis, and electronic devices. A groundbreaking study published in 2023 revealed that silica nanoparticles derived from Silicic Acid exhibit enhanced catalytic activity due to their high surface area and porous structure. This discovery has opened new avenues for optimizing industrial processes and developing more efficient materials.

The biomedical applications of Silicic Acid are another area of intense research interest. Scientists have explored its potential as a bioactive agent in promoting bone regeneration and treating osteoporosis. Recent experiments have shown that when administered in controlled doses, Silicic Acid can stimulate osteoblast activity, leading to increased bone mineral density. This finding has significant implications for the treatment of age-related bone diseases and could pave the way for innovative therapeutic strategies.

In addition to its scientific applications, Silicic Acid also finds use in the food industry as an additive. It is approved by regulatory agencies for use as an anti-caking agent and stabilizer in various food products. Its ability to improve product texture and extend shelf life makes it a valuable ingredient in food formulation. However, ongoing research is focused on optimizing its usage to ensure safety and efficacy while minimizing potential adverse effects.

The environmental impact of Silicic Acid production and application is another critical area of study. Researchers are investigating sustainable methods to synthesize this compound with minimal environmental footprint. For instance, recent advancements have shown that microbial fermentation can be employed to produce Silicic Acid from agricultural waste materials, offering a greener alternative to traditional chemical synthesis methods.

In conclusion, Silica acid (CAS No. 1343-98-2) is a versatile compound with wide-ranging applications across multiple disciplines. From environmental remediation to biomedical innovations, its potential continues to be explored through cutting-edge research. As scientists uncover new properties and uses for this compound, it is poised to play an even more significant role in shaping future technologies and improving quality of life worldwide.